Cas no 123334-08-7 (Uridine 5'-(trihydrogendiphosphate), trisodium salt, hydrate (9CI))

Uridine 5'-(trihydrogendiphosphate), trisodium salt, hydrate (9CI) structure
123334-08-7 structure
Product Name:Uridine 5'-(trihydrogendiphosphate), trisodium salt, hydrate (9CI)
CAS No:123334-08-7
MF:C9H17N2NaO13P2
MW:446.174175977707
CID:104193
Update Time:2022-09-23

Uridine 5'-(trihydrogendiphosphate), trisodium salt, hydrate (9CI) Chemical and Physical Properties

Names and Identifiers

    • Uridine 5'-(trihydrogendiphosphate), trisodium salt, hydrate (9CI)
    • Uridine 5-diphosphate trisodium salt hydrate
    • URIDINE 5'-DIPHOSPHATE TRISODIUM SALT
    • uridine 5'-diphosphate, trisodium salt hydrate
    • Uridine 5μ-diphosphate hydrate trisodium salt
    • Uridine 5'-diphosphate, tirsodium salt
    • 5'-UDP·Na3
    • Diquafosol Impurity 27
    • Inchi: 1S/C9H14N2O12P2.Na.H2O.H/c12-5-1-2-11(9(15)10-5)8-7(14)6(13)4(22-8)3-21-25(19,20)23-24(16,17)18;;;/h1-2,4,6-8,13-14H,3H2,(H,19,20)(H,10,12,15)(H2,16,17,18);;1H2;/t4-,6-,7-,8-;;;/m1.../s1
    • SMILES: O[C@@H]1[C@@H]([C@@H](COP(O)(=O)OP(O)(O)=O)O[C@H]1N1C=CC(=O)NC1=O)O.[NaH].O

Computed Properties

  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 525
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.9

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 195 °C (dec.)(lit.)
  • Solubility: Not determined

Uridine 5'-(trihydrogendiphosphate), trisodium salt, hydrate (9CI) Security Information

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